molecular formula C4H7ClO2S B8747038 Methyl 2-chloro-2-(methylthio)acetate CAS No. 62383-81-7

Methyl 2-chloro-2-(methylthio)acetate

Cat. No.: B8747038
CAS No.: 62383-81-7
M. Wt: 154.62 g/mol
InChI Key: RBVGCZYERHDACP-UHFFFAOYSA-N
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Description

Methyl 2-chloro-2-(methylthio)acetate (CAS: 16630-66-3) is an organosulfur compound with the molecular formula C₄H₈O₂S and a molecular weight of 120.17 g/mol . Structurally, it features a methyl ester group, a chloro substituent, and a methylthio (-SMe) group at the α-position of the acetate backbone. This compound is primarily used in organic synthesis, such as in the preparation of 2(3H)-benzofuranone derivatives via reactions with substituted phenols . Its reactive α-chloro and α-methylthio groups make it a versatile intermediate in heterocyclic chemistry and photochemical Wolff rearrangements .

Properties

CAS No.

62383-81-7

Molecular Formula

C4H7ClO2S

Molecular Weight

154.62 g/mol

IUPAC Name

methyl 2-chloro-2-methylsulfanylacetate

InChI

InChI=1S/C4H7ClO2S/c1-7-4(6)3(5)8-2/h3H,1-2H3

InChI Key

RBVGCZYERHDACP-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(SC)Cl

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares Methyl 2-chloro-2-(methylthio)acetate with structurally analogous esters, focusing on substituent effects, physical properties, and applications:

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Physical State Key Applications References
This compound C₄H₈O₂SCl 120.17 -Cl, -SMe Liquid (oil) Synthesis of benzofuranones, Wolff rearrangements, heterocyclic intermediates
Ethyl 2-chloro-2-(methylthio)acetate C₅H₉O₂SCl 168.64 -Cl, -SMe, ethyl ester Liquid (oil) Similar reactivity to methyl ester but with altered solubility/kinetics
Methyl 2-chloro-2-(2,3-dichlorophenyl)acetate C₉H₇Cl₃O₂ 253.51 -Cl, 2,3-dichlorophenyl Powder (solid) Pharmaceutical intermediates, halogenated aromatic synthesis
Methyl 2-chloro-2-cyclopropylideneacetate C₆H₇ClO₂ 146.57 -Cl, cyclopropylidene Liquid Michael additions, cyclopropane ring-opening reactions
Methyl 2-thienylacetate C₇H₈O₂S 156.20 Thienyl group Liquid Fragrance industry, heterocyclic synthesis (thiophene derivatives)
3-(Methylthio)propanoic acid methyl ester C₅H₁₀O₂S 134.19 -SMe, methyl ester (propanoate) Liquid Natural flavoring agent (pineapple aroma), food additives

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